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Compound of Interest

Compound Name: Al-4-57

Cat. No.: B605250

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the available in vivo dosage and
administration data for the investigational compound Al-4-57 and its derivatives. The
information is intended to guide the design of preclinical studies for researchers in oncology
and drug development.

Introduction

Al-4-57 is a small molecule that acts as an allosteric inhibitor of the interaction between Core-
Binding Factor (3 (CBF[3)-Smooth Muscle Myosin Heavy Chain (SMMHC) and Runt-related
transcription factor 1 (RUNX1).[1] This interaction is a key driver in certain types of acute
myeloid leukemia (AML), particularly those with the inversion of chromosome 16 (inv(16)). By
disrupting this protein-protein interaction, Al-4-57 and its analogs aim to restore normal gene
transcription and impede leukemogenesis.

Mechanism of Action

Al-4-57 binds to CBF[3, inducing a conformational change that prevents its association with the
RUNX1 Runt domain.[2] In inv(16) AML, the fusion protein CBF3-SMMHC aberrantly interacts
with RUNX1, leading to the dysregulation of genes critical for hematopoietic differentiation. By
inhibiting this interaction, Al-4-57 aims to specifically target the oncogenic activity of the fusion

protein.
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Experimental Setup
Leukemic Cell Culture Recipient Mice
(beb+/MYH11 Ras+/G12D) (e.g., NSG)
In Vivo:rocedure
Transplantation of
Leukemic Cells into Mice
Allow for Engraftment
(5 days)

Randomize Mice into
Treatment and Control Groups

'

Administer Al-10-49 (200 mg/kg)
or Vehicle (DMSO)

'

Daily Treatment for 10 Days

Data Ahalysis

Monitor Disease Progression
(e.g., peripheral blood analysis)

'

Assess Disease Latency
(Survival Analysis)

'

Endpoint Analysis
(e.g., spleen and bone marrow analysis)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: Al-4-57 Dosage and
Administration In Vivo]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b605250#ai-4-57-dosage-and-administration-in-vivo]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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